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Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in their

experimental work on the passivation and repassivation behavior of Nickel-Chromium-

Molybdenum (Ni-Cr-Mo) alloys.

Frequently Asked Questions (FAQs)
Q1: What are the primary roles of Chromium (Cr) and Molybdenum (Mo) in the corrosion

resistance of Ni-Cr-Mo alloys?

A1: Chromium (Cr) and Molybdenum (Mo) play complementary roles in providing Ni-Cr-Mo

alloys with their exceptional corrosion resistance.[1][2][3] Chromium is the primary element

responsible for the general corrosion resistance and the formation of a stable passive film,

predominantly composed of chromium oxide (Cr₂O₃), which acts as a barrier against the

corrosive environment.[4] Molybdenum, on the other hand, significantly enhances the alloy's

resistance to localized corrosion, such as pitting and crevice corrosion.[2][3] It aids in stabilizing

the passive film and is crucial for the repassivation process after a localized breakdown of the
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film.[1][2][3] Studies have shown that while the breakdown potential is largely influenced by the

Cr content, the repassivation potential is strongly dependent on the Mo content.[1][2][3]

Q2: How does pH affect the passivation behavior of Ni-Cr-Mo alloys?

A2: The pH of the environment can influence the composition and stability of the passive film

on Ni-Cr-Mo alloys. For Ni-22Cr alloys, the pH has been found to impact the relative chemical

compositions of the passive film.[5] However, for Ni-22Cr-6Mo alloys, the effect of pH on the

film composition is less noticeable.[5] In general, Ni-rich films tend to form early in the

passivation process, with Cr(III) enrichment occurring over longer exposure times.[5] The

addition of Molybdenum has been shown to increase the fraction of Cr(III) cations in the

passive film at both low and high pH levels, which contributes to its stability.[5]

Q3: What is the typical structure of the passive film formed on Ni-Cr-Mo alloys?

A3: The passive film on Ni-Cr-Mo alloys often exhibits a layered or complex structure. At low

and mild temperatures in neutral solutions, a layered structure has been observed, consisting

of an inner layer rich in Cr₂O₃, an outer layer of Cr/Ni hydroxides, and Mo/Cu oxides on the

outermost surface.[6] The addition of Mo can promote the enrichment of Cr in the passive film.

[7] The exact composition and structure can be influenced by factors such as the alloy

composition, the electrochemical conditions, and the temperature.[6][8]

Q4: What are the standard methods for testing pitting and crevice corrosion resistance?

A4: Standardized immersion tests are commonly used to evaluate the resistance of Ni-Cr-Mo

alloys to pitting and crevice corrosion. The ASTM G48 standard provides methods for

determining the Critical Pitting Temperature (CPT) and Critical Crevice Temperature (CCT).[9]

[10] These tests typically involve immersing the alloy specimens in a 6 wt% ferric chloride

solution for a specified duration (often 72 hours) and observing for the onset of corrosion.[9]

For crevice corrosion testing, crevice-forming devices are attached to the specimen to create a

stagnant environment.[11][12] Electrochemical methods, such as cyclic potentiodynamic

polarization, can also be used to determine the pitting potential and are particularly useful for

testing at high temperatures where immersion tests may be problematic.[13][14]
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This section addresses common issues encountered during experiments on Ni-Cr-Mo alloys

and provides step-by-step solutions.

Issue 1: Inconsistent or non-reproducible potentiodynamic polarization curves.

Possible Cause 1: Improper surface preparation. A non-uniform or contaminated surface can

lead to inconsistent results.

Solution: Ensure a standardized and repeatable surface preparation procedure. This

typically involves grinding with successively finer SiC paper (e.g., up to 1200 grit), followed

by polishing with a diamond suspension (e.g., 1 µm) to a mirror finish. Thoroughly clean

the specimen with a suitable solvent (e.g., ethanol or acetone) in an ultrasonic bath and

dry it with a stream of inert gas before the experiment.

Possible Cause 2: Crevice corrosion at the specimen holder interface. Unintended crevice

corrosion can distort the polarization curve, showing an artificially low breakdown potential.

Solution: Carefully inspect the specimen holder design. Use a holder made of an inert

material that minimizes the area of contact with the specimen. Ensure a watertight seal

between the specimen and the holder. Consider using a cold-mount epoxy to expose only

the desired surface area, which can help prevent crevice effects at the edges.

Possible Cause 3: Instability of the reference electrode. A drifting reference electrode

potential will lead to inaccurate potential measurements.

Solution: Check the reference electrode for air bubbles and ensure the filling solution is at

the correct concentration and free of contamination. Calibrate the reference electrode

against a standard reference electrode before each experiment.

Possible Cause 4: Changes in the electrolyte during the experiment. Contamination or

changes in the concentration of the electrolyte can affect the results.

Solution: Use high-purity reagents and deionized water to prepare the electrolyte.

Deaerate the solution with an inert gas (e.g., nitrogen or argon) before and during the

experiment to remove dissolved oxygen, which can influence the corrosion potential and

cathodic reactions. Monitor and control the temperature of the electrolyte.
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Issue 2: Difficulty in determining the repassivation potential (Erp).

Possible Cause 1: The reverse scan in cyclic potentiodynamic polarization does not show a

clear repassivation point. This can happen if the pitting is severe or if the alloy has poor

repassivation kinetics in the tested environment.

Solution 1: Adjust the vertex potential (the potential at which the scan is reversed). A

higher vertex potential can induce more stable pitting, which may lead to a more defined

repassivation event on the reverse scan.

Solution 2: Vary the reverse scan rate. A slower reverse scan rate may provide more time

for the pits to repassivate.

Solution 3: Consider alternative techniques for determining repassivation potential, such

as the Tsujikawa-Hisamatsu Electrochemical (THE) method, which is specifically designed

for this purpose.[15]

Possible Cause 2: Hysteresis loop is very narrow or non-existent.

Solution: This may indicate high resistance to pitting corrosion under the tested conditions.

Consider making the environment more aggressive by increasing the chloride

concentration or the temperature to induce pitting and observe a clear hysteresis loop.

Issue 3: High passive current density.

Possible Cause 1: Incomplete passivation or a less protective passive film.

Solution: Allow for a sufficient stabilization period at the open-circuit potential before

starting the polarization scan to allow for the formation of a stable passive film. The

composition of the alloy plays a significant role; higher Cr content generally leads to lower

passive current densities.[4]

Possible Cause 2: Presence of inclusions or second-phase particles in the alloy. These can

act as initiation sites for localized corrosion and increase the overall current density.

Solution: Characterize the microstructure of the alloy using techniques like Scanning

Electron Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy (EDS) to identify
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any microstructural heterogeneities. If possible, use alloys with a more homogeneous

microstructure.

Data Presentation
Table 1: Influence of Cr and Mo on Pitting and Repassivation Potentials in 1M NaCl solution.

Alloy Composition (wt. %)
Breakdown Potential (mV
vs. SHE)

Repassivation Potential
(mV vs. SHE)

Ni-20Cr 680 Did not repassivate

Ni-11Cr-7Mo 590 Near Ecorr

Ni-11Cr-13Mo 650 ~400

Note: Data extracted and adapted from Hayes et al. (2005).[2] The original study used cyclic

voltammetry.

Table 2: Critical Pitting and Crevice Temperatures for Selected Ni-Cr-Mo Alloys.

Alloy
CPT in ASTM G48 Practice
C (°C)

CCT in ASTM G48 Practice
D (°C)

Alloy C-276 >120 70

Alloy C-22 >120 110

Alloy 625 100 35

Note: Data compiled from various sources and represents typical values. Actual values can

vary based on specific material condition and test parameters.[10]

Experimental Protocols
1. Potentiodynamic Polarization Testing (based on ASTM G5)

Objective: To evaluate the general corrosion behavior, pitting susceptibility, and passivation

characteristics of Ni-Cr-Mo alloys.
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Methodology:

Specimen Preparation: Prepare the working electrode by grinding with SiC paper to a

1200 grit finish, followed by polishing to a 1 µm diamond finish. Clean the specimen

ultrasonically in ethanol and dry it.

Electrochemical Cell Setup: Use a standard three-electrode cell with the Ni-Cr-Mo alloy as

the working electrode, a platinum mesh as the counter electrode, and a Saturated Calomel

Electrode (SCE) or Ag/AgCl as the reference electrode.[8]

Electrolyte: Prepare the desired electrolyte (e.g., 0.1 M NaCl solution). Deaerate the

solution with nitrogen or argon for at least 30 minutes prior to and during the experiment.

Open Circuit Potential (OCP) Measurement: Immerse the specimen in the electrolyte and

monitor the OCP until it stabilizes (typically for 1 hour).

Potentiodynamic Scan: Begin the potential scan from a potential cathodic to the OCP

(e.g., -250 mV vs. OCP) and scan in the anodic direction at a controlled rate (e.g., 0.167

mV/s or 1 mV/s).[8]

Cyclic Scan (for pitting analysis): Continue the scan until a significant increase in current

density is observed (pitting breakdown). Then, reverse the scan direction at the same scan

rate until the reverse scan intersects the forward scan, indicating repassivation.

Data Analysis: Plot the logarithm of the current density versus the potential. Determine key

parameters such as the corrosion potential (Ecorr), corrosion current density (icorr), pitting

potential (Epit), and repassivation potential (Erp).

2. Critical Crevice Temperature (CCT) Test (based on ASTM G48, Method F)

Objective: To determine the minimum temperature at which crevice corrosion initiates on Ni-

Cr-Mo alloys in a standardized ferric chloride solution.

Methodology:

Specimen Preparation: Prepare a test specimen of the Ni-Cr-Mo alloy with a specified

surface finish.
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Crevice Assembly: Attach two TFE-fluorocarbon blocks to the specimen using O-rings or

rubber bands to create crevices.[12]

Test Solution: Prepare a 6 wt% ferric chloride (FeCl₃) solution.

Immersion: Immerse the test assembly in the FeCl₃ solution at a constant temperature for

72 hours.[9]

Evaluation: After the immersion period, remove the crevice formers and clean the

specimen. Inspect the area under the crevice formers for any signs of corrosion.

Temperature Iteration: If no corrosion is observed, repeat the test at a higher temperature.

If corrosion is observed, repeat the test at a lower temperature to determine the lowest

temperature at which crevice corrosion occurs. This temperature is the CCT.[11][12]
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Caption: Workflow for Potentiodynamic Polarization Testing.
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Caption: Troubleshooting Logic for Inconsistent Polarization Curves.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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